Cas no 820237-68-1 (Acetic acid, (6-formyl-2-methyl-3-propoxyphenoxy)-, ethyl ester)

• Product Name: Acetic acid, (6-formyl-2-methyl-3-propoxyphenoxy)-, ethyl ester
• CAS No: 820237-68-1
• MF: C₁₅H₂₀O₅
• MW: 280.316305160522
• CID: 700610
• PubChem ID: 11208253
• Update Time: 2025-04-19

Acetic acid, (6-formyl-2-methyl-3-propoxyphenoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (6-formyl-2-methyl-3-propoxyphenoxy)-, ethyl ester
• ethyl 2-(6-formyl-2-methyl-3-propoxyphenoxy)acetate
• 820237-68-1
• Ethyl (6-Formyl-2-methyl-3-propoxy-phenoxy)-acetate
• DTXSID00458840
• RRUXDAMCSKKVFT-UHFFFAOYSA-N

• Inchi： 1S/C15H20O5/c1-4-8-19-13-7-6-12(9-16)15(11(13)3)20-10-14(17)18-5-2/h6-7,9H,4-5,8,10H2,1-3H3
• InChI Key： RRUXDAMCSKKVFT-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC(C=O)=C(C=1C)OCC(=O)OCC

Computed Properties

• Exact Mass: 280.13107373g/mol
• Monoisotopic Mass: 280.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.8Ų